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Compound of Interest

Compound Name: Socketol

CAS No.: 81340-57-0

Cat. No.: B1214978

Get Quote

For Research Use Only (RUO). Not for diagnostic or therapeutic procedures.

Welcome to the Socketol technical support center. This resource is designed to assist

researchers, scientists, and drug development professionals in optimizing the use of Socketol,
a novel small-molecule inhibitor of Kinase-Associated Protein 6 (KAP6), for enhanced

therapeutic outcomes in preclinical research.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for Socketol?

A1: Socketol is a potent and selective inhibitor of Kinase-Associated Protein 6 (KAP6). KAP6

acts as a critical scaffold protein, facilitating the assembly of a pro-proliferative signaling

complex by binding to both Signal Transducer Alpha (STA) and Effector Kinase Beta (EKB). By

occupying a key binding pocket on KAP6, Socketol prevents the formation of the STA-KAP6-

EKB complex. This disruption inhibits the subsequent phosphorylation and activation of EKB,

leading to the downregulation of the EKB-mediated proliferation pathway.
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Caption: Mechanism of Action for Socketol.
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Q2: What are the best practices for dissolving and storing Socketol?

A2: For optimal stability and performance, Socketol should be handled with care. Most small

molecule inhibitors are dissolved in dimethyl sulfoxide (DMSO) to create a high-concentration

stock solution.[1] It is critical to ensure the final concentration of DMSO in your cell culture

medium remains low (typically ≤0.1%) to prevent solvent-induced cytotoxicity.[1]

Dissolution: Prepare a high-concentration stock solution (e.g., 10-50 mM) in anhydrous

DMSO. Gentle vortexing or sonication may be used to facilitate dissolution.[2]

Storage: Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.[1]

Store these aliquots at -20°C or -80°C, protected from light.[1] Before use, allow the vial to

equilibrate to room temperature before opening to prevent condensation.[3]

Q3: How does serum in the culture medium affect the activity of Socketol?

A3: Serum contains proteins that can bind to small molecules like Socketol, potentially

reducing the effective concentration of the compound available to the cells. If you observe

lower-than-expected potency, consider performing experiments in reduced-serum or serum-

free conditions. Alternatively, it may be necessary to increase the Socketol concentration to

account for serum protein binding.

Troubleshooting Guides
Issue 1: No observable anti-proliferative effect at tested concentrations.

Possible Cause 1: Suboptimal Concentration Range. The effective concentration of

Socketol can vary significantly between different cell lines.

Solution: Perform a dose-response experiment using a broad, logarithmic dilution series

(e.g., 1 nM to 100 µM) to determine the half-maximal inhibitory concentration (IC50).[1]

Possible Cause 2: Compound Instability. Improper storage or handling can lead to

degradation of the compound.

Solution: Always prepare fresh dilutions from a properly stored, frozen aliquot for each

experiment.[1] Avoid using stock solutions that have undergone multiple freeze-thaw
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cycles.[4]

Possible Cause 3: Insensitive Cell Line. The cell line may not express the target (KAP6) or

rely on the EKB-mediated proliferation pathway.

Solution: Confirm KAP6 expression in your cell line using a validated method such as

Western blot or qPCR. Use a positive control cell line known to be sensitive to EKB

pathway inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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